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Compound of Interest

Compound Name: Fmoc-D-Lys(Mtt)-OH

Cat. No.: B613326

For researchers, scientists, and drug development professionals, the safe and efficient
handling of specialized reagents like Fmoc-D-Lys(Mtt)-OH is paramount. This document
provides immediate, essential safety protocols, logistical plans for its use, and detailed disposal
procedures to ensure laboratory safety and experimental integrity.

Physicochemical and Safety Data

Proper handling of Fmoc-D-Lys(Mtt)-OH begins with a clear understanding of its physical,
chemical, and safety properties. The following table summarizes key quantitative data for this
compound.
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Property Value

Molecular Formula Ca1H40N204

Molecular Weight 624.78 g/mol

Appearance White to off-white solid/powder

2-8°C, kept in a dark, dry, and sealed container.

[1]

Storage Temperature

GHS Pictogram

GHS Signal Word Warning

H302: Harmful if swallowed.[2] H315: Causes

skin irritation.[2] H319: Causes serious eye
Hazard Statements o ]

irritation.[2] H335: May cause respiratory

irritation.[2]

P261: Avoid breathing
] dust/fume/gas/mist/vapors/spray.[2] P280: Wear
Precautionary Statements ) ) )
protective gloves/protective clothing/eye

protection/face protection.[2]

Note: The GHS classification and hazard statements are based on the Safety Data Sheet for
the L-isomer, Fmoc-L-Lys(Mtt)-OH, which is expected to have similar safety characteristics.

Operational Plan for Handling Fmoc-D-Lys(Mtt)-OH

A systematic approach to handling this compound, from receipt to disposal, minimizes risks and
ensures consistent experimental outcomes.

Engineering Controls and Personal Protective
Equipment (PPE)

To mitigate exposure risks, the following engineering controls and PPE are mandatory.

» Ventilation: All handling of the solid powder and preparation of solutions should be conducted
in a certified chemical fume hood to minimize inhalation of dust and vapors.[2]
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Eye Protection: Chemical safety goggles are required to protect against splashes and
airborne particles.

Hand Protection: Chemical-resistant nitrile gloves must be worn. Change gloves immediately
if they become contaminated.

Body Protection: A standard laboratory coat should be worn to protect street clothing and
skin from accidental contact.

Respiratory Protection: If working outside of a fume hood or if dust generation is significant,
a NIOSH-approved respirator is recommended.

Step-by-Step Handling Protocol

1.

Receiving and Storage:

Upon receipt, inspect the container for any damage.
Store the sealed container in a refrigerator at 2-8°C, away from incompatible materials.[1]

. Handling the Solid Form:

Before opening, allow the container to equilibrate to room temperature to prevent
condensation.

Conduct all weighing and aliquoting within a chemical fume hood.

Use appropriate tools (e.g., spatulas) to handle the powder and avoid generating dust.

. Preparing Solutions:

Slowly add the solid to the solvent to prevent splashing.
Ensure the solution is fully dissolved before use in your experimental workflow.

Disposal Plan

Proper disposal of Fmoc-D-Lys(Mtt)-OH and its associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
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Solid Waste: All disposables that have come into contact with Fmoc-D-Lys(Mtt)-OH (e.g.,
weigh boats, contaminated gloves, pipette tips) must be collected in a designated, sealed,
and clearly labeled hazardous waste container for solids.[3]

Ligquid Waste: Unused or waste solutions containing Fmoc-D-Lys(Mtt)-OH should be
collected in a separate, sealed, and labeled hazardous waste container for liquids. Do not
dispose of down the drain.

Containerization and Labeling

Use chemically resistant containers for waste collection.

Label all waste containers with "Hazardous Waste," the full chemical name "Fmoc-D-
Lys(Mtt)-OH," and any other identifiers required by your institution's environmental health
and safety (EHS) department.

Final Disposal

All hazardous waste must be disposed of through your institution's certified chemical waste
disposal program.

Emergency Procedures and First Aid

In the event of an exposure, immediate and appropriate action is critical.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove
contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and
easy to do.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Seek immediate medical
attention.[2]
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Experimental Workflow Diagram

The following diagram illustrates the key stages in the handling and disposal of Fmoc-D-
Lys(Mtt)-OH.
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Handling and Disposal Workflow for Fmoc-D-Lys(Mtt)-OH
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Caption: Workflow for Fmoc-D-Lys(Mtt)-OH from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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